![molecular formula C16H14BrFN2O2S B2892341 N-(4-bromo-2-fluorophenyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide CAS No. 2034621-63-9](/img/structure/B2892341.png)
N-(4-bromo-2-fluorophenyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide
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Description
N-(4-bromo-2-fluorophenyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide is a useful research compound. Its molecular formula is C16H14BrFN2O2S and its molecular weight is 397.26. The purity is usually 95%.
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Scientific Research Applications
Supramolecular Chemistry
Nicotinamide has been utilized as a supramolecular reagent in the synthesis of copper(II) halogenobenzoate complexes. These complexes demonstrate diverse coordination environments and exhibit interesting hydrogen-bonded supramolecular arrays, which are crucial for understanding the self-assembly and structural characteristics of such compounds (Halaška et al., 2016).
Fungicidal Activity
A series of N-(thiophen-2-yl) nicotinamide derivatives have been designed and synthesized, showing significant fungicidal activities against cucumber downy mildew. This research highlights the potential of nicotinamide derivatives as lead compounds for the development of new fungicides (Wu et al., 2022).
Neuroprotection
The study of YM-244769, a novel potent Na+/Ca2+ exchange (NCX) inhibitor, reveals its preferential inhibition of NCX3 over other isoforms. This specificity suggests therapeutic potential for neuroprotective drugs, as NCX3 plays a significant role in neuronal cell damage and recovery processes (Iwamoto & Kita, 2006).
Anticancer Agents
Research on the one-pot synthesis of novel diethyl((2-oxo-1,2-dihydroquinolin-3-yl)(arylamino)methyl)phosphonate compounds, which contain a 2-oxoquinoline structure, has shown promising anticancer activities. This approach provides insights into the design of new anticancer agents with potential therapeutic applications (Fang et al., 2016).
Metabolomics in Cancer Cells
The inhibition of nicotinamide phosphoribosyltransferase (NAMPT) affects cellular metabolism, as shown by a metabolomics analysis of cancer cells treated with FK866, a NAMPT inhibitor. This research provides valuable information on the metabolic effects of NAMPT inhibition and its potential as a target for cancer therapy (Tolstikov et al., 2014).
Properties
IUPAC Name |
N-(4-bromo-2-fluorophenyl)-2-(thiolan-3-yloxy)pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14BrFN2O2S/c17-10-3-4-14(13(18)8-10)20-15(21)12-2-1-6-19-16(12)22-11-5-7-23-9-11/h1-4,6,8,11H,5,7,9H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WRIUHLYTDBAZLG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCC1OC2=C(C=CC=N2)C(=O)NC3=C(C=C(C=C3)Br)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14BrFN2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.